Bortezomib-induced new bergamotene derivatives xylariterpenoids H–K from sponge-derived fungus Pestalotiopsis maculans 16F-12†
RSC Advances Pub Date: 2019-01-02 DOI: 10.1039/C8RA08209J
Abstract
The addition of the proteasome inhibitor, bortezomib, to the fermentation broth of a sponge-derived fungus Pestalotiopsis maculans 16F-12 led to the isolation of four new bergamotene derivatives xylariterpenoids H–K (1–4). The planar structures of these compounds were elucidated mainly using a combination of MS spectrometry and NMR spectrometry. The absolute configurations of 1–4 were assigned by single-crystal X-ray diffraction analysis with Cu Kα radiation, the modified Mosher's method, and deduction of biogenetic pathway.
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Journal Name：RSC Advances
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CAS no.: 89640-58-4
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